Cas no 488-07-3 ((1S,8R)-1-Pyrrolizidinecarboxylic acid)

488-07-3 structure
Product name:(1S,8R)-1-Pyrrolizidinecarboxylic acid
(1S,8R)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,8R)-1-Pyrrolizidinecarboxylic acid
- (4S,5R)-1-Azabicyclo[3.3.0]octane-4-carboxylic acid
- Laburninic acid
- UNII-N2APX10ALH
- 488-07-3
- (1S,7aR)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S,7aR)-
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S-cis)-
- N2APX10ALH
- Laburnic acid
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- Inchi: InChI=1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
- InChI Key: BZYGCNOHXFJSTG-UHFFFAOYSA-N
- SMILES: OC(=O)C1CCN2CCCC12
Computed Properties
- Exact Mass: 155.094628657g/mol
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 40.5Ų
(1S,8R)-1-Pyrrolizidinecarboxylic acid Related Literature
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Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2014 31 1721
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Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2014 31 1721
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3. Synthesis of optically active (–)-trachelanthamidine from L-prolinolHiroyuki Ishibashi,Hiromi Ozeki,Masazumi Ikeda J. Chem. Soc. Chem. Commun. 1986 654
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4. Evidence for different 1-hydroxymethylpyrrolizidines as intermediates in the biosynthesis of retronecine and rosmarinecineEllen K. Kunec,David J. Robins J. Chem. Soc. Chem. Commun. 1986 250
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Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2017 34 62
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